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Compound of Interest

Compound Name: Tricyclodecenyl acetate-13C2

Cat. No.: B12375109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricyclodecenyl acetate, a common fragrance ingredient, is a colorless to pale yellow viscous

liquid with a characteristic woody and green scent. Its isotopically labeled counterpart,

Tricyclodecenyl acetate-13C2, serves as a crucial internal standard for precise and accurate

quantitative analysis in various complex matrices. This technical guide provides a

comprehensive overview of the physical and chemical properties, a detailed synthesis protocol

for the unlabeled compound, a proposed synthesis for its 13C2 isotopologue, and a

representative experimental protocol for its use in quantitative analysis by Gas

Chromatography-Mass Spectrometry (GC-MS).

Physical and Chemical Properties
The physical and chemical properties of Tricyclodecenyl acetate-13C2 are virtually identical

to those of the unlabeled compound, with the exception of a slightly higher molecular weight

due to the incorporation of two ¹³C isotopes. The properties of Tricyclodecenyl acetate are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₂H₁₆O₂ [1][2]

Molecular Weight 192.25 g/mol (unlabeled) [1][3]

Appearance
Colorless to pale yellow

viscous liquid
[2][4]

Odor
Woody, green, floral, soapy,

piney
[4]

Boiling Point ~288 °C (estimate) [2][4]

Density ~1.024 - 1.077 g/cm³ [2][4]

Refractive Index ~1.4940 - 1.5100 [2][4]

Flash Point > 93 °C [4]

Solubility
Insoluble in water; soluble in

ethanol and oils
[2][4][5]

CAS Number 5413-60-5 (unlabeled) [1][4]

Synthesis of Tricyclodecenyl acetate
Tricyclodecenyl acetate is commercially synthesized via the acid-catalyzed addition of acetic

acid to dicyclopentadiene.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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